Cas no 123724-99-2 (5-Thiazolecarboxamide,N-[5-[[(3-amino-3-iminopropyl)amino]carbonyl]-1-methyl-1H-pyrrol-3-yl]-2-(formylamino)-4-methyl-)

• Product name: 5-Thiazolecarboxamide,N-[5-[[(3-amino-3-iminopropyl)amino]carbonyl]-1-methyl-1H-pyrrol-3-yl]-2-(formylamino)-4-methyl-
• CAS No: 123724-99-2
• MF: C₁₅H₁₉N₇O₃S
• MW: 377.421460390091
• CID: 203588
• PubChem ID: 130032

5-Thiazolecarboxamide,N-[5-[[(3-amino-3-iminopropyl)amino]carbonyl]-1-methyl-1H-pyrrol-3-yl]-2-(formylamino)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide,N-[5-[[(3-amino-3-iminopropyl)amino]carbonyl]-1-methyl-1H-pyrrol-3-yl]-2-(formylamino)-4-methyl-
• N-[5-[(3-amino-3-iminopropyl)carbamoyl]-1-methylpyrrol-3-yl]-2-formamido-4-methyl-1,3-thiazole-5-carboxamide
• Thiotropsin
• DTXSID20154074
• 123724-99-2
• N-(5-((3-Amino-3-iminopropyl)carbamoyl)-1-methyl-1H-pyrrol-3-yl)-2-formamido-4-methylthiazole-5-carboxamide

• Inchi： InChI=1S/C15H19N7O3S/c1-8-12(26-15(20-8)19-7-23)14(25)21-9-5-10(22(2)6-9)13(24)18-4-3-11(16)17/h5-7H,3-4H2,1-2H3,(H3,16,17)(H,18,24)(H,21,25)(H,19,20,23)
• InChI Key： WZETUEKREZESPG-UHFFFAOYSA-N
• SMILES： NC(CCNC(C1=CC(NC(C2SC(NC=O)=NC=2C)=O)=CN1C)=O)=N

Computed Properties

• Exact Mass: 377.12727
• Monoisotopic Mass: 377.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183Ų
• XLogP3: -0.7

Experimental Properties

• Density: 1.54
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.718
• PSA: 154.99